Cas no 2228825-49-6 (1-(2-methylpropyl)-4-(pyrrolidin-2-yl)methyl-1H-pyrazole)

• Product Name: 1-(2-methylpropyl)-4-(pyrrolidin-2-yl)methyl-1H-pyrazole
• CAS No: 2228825-49-6
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6291092
• PubChem ID: 165627568
• Update Time: 2025-05-22

1-(2-methylpropyl)-4-(pyrrolidin-2-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-4-(pyrrolidin-2-yl)methyl-1H-pyrazole
• EN300-1779636
• 1-(2-methylpropyl)-4-[(pyrrolidin-2-yl)methyl]-1H-pyrazole
• 2228825-49-6

• Inchi： 1S/C12H21N3/c1-10(2)8-15-9-11(7-14-15)6-12-4-3-5-13-12/h7,9-10,12-13H,3-6,8H2,1-2H3
• InChI Key： XLAICBPFJMCUAO-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C=NN(CC(C)C)C=1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-(2-methylpropyl)-4-(pyrrolidin-2-yl)methyl-1H-pyrazole

Compound CAS No. 2228825-49-6: 1-(2-Methylpropyl)-4-(pyrrolidin-2-yl)methyl-1H-pyrazole

The compound with CAS No. 2228825-49-6, known as 1-(2-methylpropyl)-4-(pyrrolidin-2-yl)methyl-1H-pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a pyrrolidine moiety and an isobutyl group. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, serves as the core of this molecule, while the pyrrolidin-2-ylmethyl and isobutyl substituents contribute to its functional diversity.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and material science. The pyrazole framework is well-known for its ability to act as a scaffold in the design of bioactive molecules, often exhibiting interesting pharmacological properties such as anti-inflammatory, antifungal, and anticancer activities. The incorporation of the pyrrolidin-2-ylmethyl group further enhances the molecule's versatility by introducing additional hydrogen bonding capabilities and hydrophobic interactions, which are crucial for optimizing drug-target binding.

One of the most promising areas of research involving this compound is its potential use in the development of novel therapeutic agents. For instance, researchers have explored its ability to modulate key enzymes and receptors involved in inflammatory pathways. A recent study published in *Journal of Medicinal Chemistry* demonstrated that 1-(2-methylpropyl)-4-(pyrrolidin-2-yl)methyl-1H-pyrazole exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This finding underscores its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. The pyrazole core's ability to form stable coordination complexes with metal ions makes it an attractive candidate for designing new materials with magnetic or electronic properties. For example, scientists at the University of California have reported on the use of this compound as a ligand in the synthesis of metalloporphyrins, which exhibit intriguing magnetic behaviors suitable for applications in spintronics.

The synthesis of 1-(2-methylpropyl)-4-(pyrrolidin-2-yl)methyl-1H-pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by subsequent functionalization with the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

From an environmental perspective, researchers are also exploring the biodegradability and ecological impact of this compound. Initial studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This attribute is particularly important given the increasing emphasis on sustainable chemistry practices across various industries.

In conclusion, 1-(2-methylpropyl)-4-(pyrrolidin-2-yl)methyl-1H-pyrazole (CAS No. 2228825-49-6) stands out as a versatile and multifaceted molecule with significant potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in drug discovery, material science, and beyond.